Cas no 76883-63-1 (N-(3-Acetylphenyl)benzenesulfonamide)

N-(3-Acetylphenyl)benzenesulfonamide structure

76883-63-1 structure

Product Name:N-(3-Acetylphenyl)benzenesulfonamide

CAS No:76883-63-1

MF:C₁₄H₁₃NO₃S

MW:275.322922468185

MDL:MFCD00664891

CID:1067860

PubChem ID:738634

Update Time:2025-04-20

N-(3-Acetylphenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

- N-(3-Acetylphenyl)benzenesulfonamide
- SR-01000461480-1
- CS-0272064
- N-(3-acetyl-phenyl)-benzenesulphonamide
- 76883-63-1
- Z45682893
- SR-01000461480
- 6K-638S
- SCHEMBL2941161
- ACNVYECYPGKMHB-UHFFFAOYSA-N
- MFCD00664891
- Cambridge id 7159445
- AKOS000194619
- STK413202
- DB-320314
- ALBB-002989
- BBL014301
- MDL： MFCD00664891
- Inchi： 1S/C14H13NO3S/c1-11(16)12-6-5-7-13(10-12)15-19(17,18)14-8-3-2-4-9-14/h2-10,15H,1H3
- InChI Key： ACNVYECYPGKMHB-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)(NC1C=CC=C(C(C)=O)C=1)(=O)=O

Computed Properties

Exact Mass: 275.06161445g/mol
Monoisotopic Mass: 275.06161445g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 407
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 71.6Å²

N-(3-Acetylphenyl)benzenesulfonamide Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

N-(3-Acetylphenyl)benzenesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	N633235-50mg	N-(3-Acetylphenyl)benzenesulfonamide	76883-63-1		50mg	$ 50.00	2022-06-03
TRC	N633235-100mg	N-(3-Acetylphenyl)benzenesulfonamide	76883-63-1		100mg	$ 70.00	2022-06-03
TRC	N633235-500mg	N-(3-Acetylphenyl)benzenesulfonamide	76883-63-1		500mg	$ 275.00	2022-06-03
abcr	AB300477-500 mg	N-(3-Acetylphenyl)benzenesulfonamide, 95%; .	76883-63-1	95%	500mg	€132.00	2023-04-26
abcr	AB300477-1 g	N-(3-Acetylphenyl)benzenesulfonamide, 95%; .	76883-63-1	95%	1g	€223.80	2023-04-26
abcr	AB300477-5 g	N-(3-Acetylphenyl)benzenesulfonamide, 95%; .	76883-63-1	95%	5g	€769.30	2023-04-26
abcr	AB300477-10 g	N-(3-Acetylphenyl)benzenesulfonamide; 95%	76883-63-1		10g	€1,008.00	2022-06-11
abcr	AB300477-500mg	N-(3-Acetylphenyl)benzenesulfonamide, 95%; .	76883-63-1	95%	500mg	€132.00	2025-04-16
abcr	AB300477-1g	N-(3-Acetylphenyl)benzenesulfonamide, 95%; .	76883-63-1	95%	1g	€223.80	2025-04-16
abcr	AB300477-5g	N-(3-Acetylphenyl)benzenesulfonamide, 95%; .	76883-63-1	95%	5g	€769.30	2025-04-16

N-(3-Acetylphenyl)benzenesulfonamide Related Literature

1. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
2. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

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